2-methoxy-N-methyl-5-nitro-N-propylaniline

• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 2-methoxy-N-methyl-5-nitro-N-propylaniline
• InChI: InChI=1S/C11H16N2O3/c1-4-7-12(2)10-8-9(13(14)15)5-6-11(10)16-3/h5-6,8H,4,7H2,1-3H3
• InChI Key: KDNKLSQBIULOEP-UHFFFAOYSA-N
• Canonical SMILES: CCCN(C)C1=C(C=CC(=C1)[N+](=O)[O-])OC

Description

2-methoxy-N-methyl-5-nitro-N-propylaniline is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(2-Methoxy-5-nitro-phenyl)-N-methyl-propionamide (3) (10.0 g 42 mmol) and borane-methyl sulfide complex (21 mL of 2.0M solution in tetrahydrofurane) in 50 mL THF were heated under reflux for 30 min, cooled and quenched by ice-water (slowly). Extraction with EtOAc and the organic layer washed with brine dried (Na2SO4), filtered and evaporated in vacuo to give (9.1 g, 96%) (2-Methoxy-5-nitro-phenyl)-methyl-propyl-amine (4) as a yellow oil.